Cas no 51746-37-3 (2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid)

• Product Name: 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid
• CAS No: 51746-37-3
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD18704148
• CID: 5575891
• PubChem ID: 23329743
• Update Time: 2025-05-23

2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 51746-37-3
• SCHEMBL11396129
• 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid
• AKOS006322565
• EN300-1997926
• Benzeneacetic acid, α-amino-3-fluoro-4-hydroxy-
• 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid

• MDL： MFCD18704148
• Inchi： 1S/C8H8FNO3/c9-5-3-4(1-2-6(5)11)7(10)8(12)13/h1-3,7,11H,10H2,(H,12,13)
• InChI Key： ZRBWRROQJNJQDR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 341.6±42.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid

2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic Acid: A Comprehensive Overview

The compound 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid, also known by its CAS number 51746-37-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a central acetic acid moiety with an amino group and a substituted phenyl ring. The phenyl group is further substituted with a fluoro and hydroxy group, making it a structurally complex and functionally versatile compound.

Recent studies have highlighted the importance of 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid in the context of enzyme inhibition and bioactivity. Researchers have explored its potential as a lead compound for developing new therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. The presence of the hydroxy group on the phenyl ring enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

The synthesis of this compound involves a multi-step process, often utilizing Suzuki coupling or other cross-coupling reactions to introduce the fluoro and hydroxy substituents. The optimization of these reactions has been a focus of recent research, with scientists aiming to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and scalable.

In terms of pharmacokinetics, 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid exhibits favorable properties, including good solubility and moderate permeability. These characteristics make it a promising candidate for oral drug delivery. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is particularly relevant for its potential use in treating central nervous system disorders.

The bioactivity of this compound has been extensively studied using various in vitro and in vivo models. It has shown potent inhibitory activity against key enzymes involved in disease progression, such as tyrosinase and matrix metalloproteinases (MMPs). These findings suggest its potential role in anti-inflammatory and anti-cancer therapies. Additionally, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, has been documented in recent research.

One of the most exciting developments involving CAS 51746-37-3 is its application in targeted drug delivery systems. Researchers have explored the use of this compound as a targeting ligand for nanoparticles designed to deliver therapeutic agents to specific tissues or cells. Its unique structure allows for easy functionalization, enabling the creation of versatile drug delivery platforms.

In conclusion, 2-Amino-2-(3-fluoro-4-hydroxyphenyl)acetic acid, with its CAS number 51746-37-3, represents a valuable molecule with significant potential in drug discovery and development. Its structural complexity, combined with favorable pharmacokinetic properties and diverse bioactivity profiles, positions it as a key player in advancing modern medicine. Continued research into its synthesis, mechanism of action, and therapeutic applications will undoubtedly yield further insights into its full potential.